3-(2-chlorophenyl)-N-cyclopentyl-5-methyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-cyclopentyl-5-methyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C24H27ClN4O2/c1-15-22(23(27-31-15)17-10-5-6-12-19(17)25)24(30)29(16-8-3-4-9-16)14-20-18-11-7-13-21(18)28(2)26-20/h5-6,10,12,16H,3-4,7-9,11,13-14H2,1-2H3
• InChI Key: WGRSYLDDQMHWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N(CC3=NN(C4=C3CCC4)C)C5CCCC5
• Molecular Formula: C24H27ClN4O2
• Molecular Weight: 438.9 g/mol

Description

3-(2-chlorophenyl)-N-cyclopentyl-5-methyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C24H27ClN4O2 and its molecular weight is 438.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Properties

Compounds similar to 3-(2-chlorophenyl)-N-cyclopentyl-5-methyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)isoxazole-4-carboxamide have been studied for their potential anticancer and antimicrobial activities. For instance, a study focused on the synthesis of heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine, which showed promising results against cancer cell lines and pathogenic strains (Katariya, Vennapu, & Shah, 2021).

Molecular Interaction Studies

The molecular interactions of similar compounds with specific receptors have been studied extensively. For example, research on N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, a compound structurally related to this compound, revealed detailed information about its binding interaction with CB1 cannabinoid receptors (Shim et al., 2002).

Synthesis and Characterization Studies

The synthesis and characterization of compounds with structural similarities to this compound have been a subject of several studies. These studies focus on the development of novel synthetic routes and the characterization of these compounds, which could provide insights into their potential applications (Azizian et al., 2000).

Mechanism of Action

Moreover, compounds containing a pyrazole moiety, which is also present in this compound, have been shown to possess a wide range of pharmacological activities. These include antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities .

The compound’s interaction with its targets can lead to changes in cellular processes and biochemical pathways. For example, it might inhibit a key enzyme or receptor, thereby disrupting a disease-related pathway .

The compound’s pharmacokinetics, including its absorption, distribution, metabolism, and excretion (ADME) properties, would determine its bioavailability. These properties can be influenced by various factors, including the compound’s chemical structure, its formulation, and the route of administration.

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, if the compound acts as an enzyme inhibitor, it could reduce the production of a disease-causing molecule, leading to a therapeutic effect .